Cas no 226701-59-3 (4,5-Diamino-2-fluorobenzonitrile)

• Product Name: 4,5-Diamino-2-fluorobenzonitrile
• CAS No: 226701-59-3
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 244853
• PubChem ID: 22125514
• Update Time: 2025-04-19

4,5-Diamino-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4,5-diamino-2-fluoro-
• 4,5-Diamino-2-fluorobenzonitrile
• Γ-GLU-CYS GSH
• Z1216845850
• EN300-7438969
• SCHEMBL2314240
• 226701-59-3
• Benzonitrile, 4,5-diamino-2-fluoro- (9CI)
• YSGFEOQZSGENDM-UHFFFAOYSA-N

• Inchi： 1S/C7H6FN3/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2H,10-11H2
• InChI Key： YSGFEOQZSGENDM-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 151.055
• Monoisotopic Mass: 151.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.4